Cas no 2171412-56-7 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpyrrolidine-3-carboxylic acid
• CAS No: 2171412-56-7
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5926996
• PubChem ID: 165512924
• Update Time: 2025-06-14

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpyrrolidine-3-carboxylic acid
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpyrrolidine-3-carboxylic acid
• EN300-1549338
• 2171412-56-7

• Inchi： 1S/C25H28N2O5/c1-16(13-22(28)27-12-11-25(2,15-27)23(29)30)26-24(31)32-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,11-15H2,1-2H3,(H,26,31)(H,29,30)/t16-,25?/m1/s1
• InChI Key： VPYNDFSOECKRFI-ZRTDVJLTSA-N
• SMILES： OC(C1(C)CN(C(C[C@@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpyrrolidine-3-carboxylic acid (CAS No. 2171412-56-7)

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpyrrolidine-3-carboxylic acid (CAS No. 2171412-56-7) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique 3-methylpyrrolidine-3-carboxylic acid backbone, which is increasingly sought after in the development of bioactive peptides and small molecule therapeutics. Its Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), making it a critical building block for researchers exploring drug discovery and bioconjugation.

The growing demand for peptide-based drugs has spotlighted compounds like 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpyrrolidine-3-carboxylic acid. Recent trends in precision medicine and targeted therapies emphasize the need for structurally diverse amino acid derivatives to modulate peptide stability and bioavailability. Researchers frequently search for "Fmoc-protected amino acids applications" or "3-methylpyrrolidine derivatives in drug design," reflecting the compound's relevance in cutting-edge biopharmaceutical innovation.

From a synthetic chemistry perspective, this compound's chiral center (3R-configuration) and carboxylic acid functionality enable precise modifications for structure-activity relationship (SAR) studies. Its compatibility with automated peptide synthesizers aligns with the industry's shift toward high-throughput screening and combinatorial chemistry. Laboratories focusing on GPCR-targeted peptides or enzyme inhibitors often prioritize such derivatives to enhance peptide permeability and metabolic stability.

In analytical applications, CAS No. 2171412-56-7 is characterized by advanced techniques like HPLC, mass spectrometry, and NMR spectroscopy, ensuring high purity for critical research. The compound's water solubility and pH-dependent reactivity are frequently discussed in forums exploring "amino acid protecting group strategies" or "peptide coupling efficiency." These attributes make it indispensable for optimizing peptide delivery systems and prodrug formulations.

Environmental and regulatory considerations further underscore the importance of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpyrrolidine-3-carboxylic acid. As sustainable chemistry gains traction, researchers evaluate green synthesis routes for Fmoc derivatives, addressing queries like "eco-friendly peptide synthesis." The compound's non-hazardous profile aligns with REACH compliance, making it a preferred choice for GMP-grade manufacturing.

In summary, CAS No. 2171412-56-7 represents a convergence of chemical versatility and therapeutic potential. Its role in advancing peptide engineering and personalized medicine continues to expand, driven by interdisciplinary research in chemical biology and material science. For laboratories seeking reliable building blocks for next-generation therapeutics, this compound remains a cornerstone of innovation.